[2-[(4-ethoxyphenyl)amino]-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid

• IUPAC Name: 2-[2-(4-ethoxyanilino)-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C21H22N2O3S/c1-3-14-5-7-15(8-6-14)20-18(13-19(24)25)27-21(23-20)22-16-9-11-17(12-10-16)26-4-2/h5-12H,3-4,13H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key: IMXQVGFAHUPQJW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(SC(=N2)NC3=CC=C(C=C3)OCC)CC(=O)O
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

[2-[(4-ethoxyphenyl)amino]-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid, also known as ETAA, is a thiazole derivative that has been extensively studied for its potential therapeutic applications. ETAA has been found to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Mechanism of Action

The mechanism of action of [2-[(4-ethoxyphenyl)amino]-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid is not fully understood. However, studies have suggested that the compound exerts its biological activity through the modulation of various signaling pathways. This compound has been found to inhibit the NF-κB and MAPK signaling pathways, which are involved in the regulation of inflammation and cell proliferation. Additionally, this compound has been shown to activate the p53 pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the expression of COX-2 and iNOS in vitro and in vivo. Additionally, this compound has been found to induce apoptosis in cancer cells and exhibit antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

[2-[(4-ethoxyphenyl)amino]-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid has several advantages for lab experiments. The compound is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. Additionally, this compound has been found to exhibit a wide range of biological activities, making it a promising candidate for drug development. However, there are also some limitations to working with this compound. The compound has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to elucidate its biological activity.

Future Directions

There are several future directions for research on [2-[(4-ethoxyphenyl)amino]-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, there is potential for this compound to be used as an anticancer agent, either alone or in combination with other drugs. Further research is also needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, there is potential for this compound to be used as an antimicrobial agent, either alone or in combination with other drugs, for the treatment of bacterial and fungal infections.

Scientific Research Applications

[2-[(4-ethoxyphenyl)amino]-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, anticancer, and antimicrobial properties, making it a promising candidate for drug development. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2 and iNOS in vitro and in vivo. Additionally, this compound has been found to induce apoptosis in cancer cells and exhibit antibacterial and antifungal activity.